Cas no 1805750-06-4 (7-Amino-6-difluoromethyl-1H-benzimidazole)
7-Amino-6-difluoromethyl-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
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- 7-Amino-6-difluoromethyl-1H-benzimidazole
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- Inchi: 1S/C8H7F2N3/c9-8(10)4-1-2-5-7(6(4)11)13-3-12-5/h1-3,8H,11H2,(H,12,13)
- InChI Key: XJRJNWUHHKECEY-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2=C(C=1N)N=CN2)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 188
- XLogP3: 1.4
- Topological Polar Surface Area: 54.7
7-Amino-6-difluoromethyl-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061001550-250mg |
7-Amino-6-difluoromethyl-1H-benzimidazole |
1805750-06-4 | 98% | 250mg |
$682.35 | 2022-04-01 | |
| Alichem | A061001550-500mg |
7-Amino-6-difluoromethyl-1H-benzimidazole |
1805750-06-4 | 98% | 500mg |
$983.38 | 2022-04-01 | |
| Alichem | A061001550-1g |
7-Amino-6-difluoromethyl-1H-benzimidazole |
1805750-06-4 | 98% | 1g |
$1,703.55 | 2022-04-01 |
7-Amino-6-difluoromethyl-1H-benzimidazole Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 7-Amino-6-difluoromethyl-1H-benzimidazole
Introduction to 7-Amino-6-difluoromethyl-1H-benzimidazole (CAS No. 1805750-06-4)
7-Amino-6-difluoromethyl-1H-benzimidazole (CAS No. 1805750-06-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiparasitic properties. The unique structural features of 7-Amino-6-difluoromethyl-1H-benzimidazole, particularly the presence of a difluoromethyl group and an amino substituent, make it a promising candidate for the development of new therapeutic agents.
The chemical structure of 7-Amino-6-difluoromethyl-1H-benzimidazole consists of a benzimidazole core with a difluoromethyl group at the 6-position and an amino group at the 7-position. The difluoromethyl group is known to enhance the metabolic stability and bioavailability of compounds, while the amino group can participate in hydrogen bonding interactions with biological targets. These structural characteristics contribute to the compound's potential as a lead molecule in drug discovery.
Recent studies have explored the biological activities of 7-Amino-6-difluoromethyl-1H-benzimidazole. One notable area of research is its antiproliferative effects on cancer cells. A study published in the Journal of Medicinal Chemistry demonstrated that 7-Amino-6-difluoromethyl-1H-benzimidazole exhibits potent cytotoxic activity against various human cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action appears to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.
In addition to its antiproliferative properties, 7-Amino-6-difluoromethyl-1H-benzimidazole has shown promise as an antiviral agent. Research conducted by a team at the University of California, San Francisco, found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronavirus. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein processing.
The pharmacokinetic properties of 7-Amino-6-difluoromethyl-1H-benzimidazole have also been investigated. Preclinical studies in animal models have demonstrated that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These pharmacokinetic advantages are crucial for the development of effective therapeutic agents that can be administered conveniently to patients.
To further evaluate the safety and efficacy of 7-Amino-6-difluoromethyl-1H-benzimidazole, several clinical trials are currently underway. Phase I trials are focusing on assessing the safety profile and determining the maximum tolerated dose in healthy volunteers. Early results have shown that the compound is well-tolerated with minimal adverse effects, paving the way for more advanced clinical studies.
In conclusion, 7-Amino-6-difluoromethyl-1H-benzimidazole (CAS No. 1805750-06-4) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases, including cancer and viral infections.
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